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Compound of Interest

Compound Name: (2-phenyl-1H-indol-1-yl)acetic acid

Cat. No.: B2610057

An In-Depth Technical Guide to the Chemical Properties of (2-phenyl-1H-indol-1-yl)acetic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-phenyl-1H-indol-1-yl)acetic acid is a derivative of indole, a ubiquitous heterocyclic scaffold
in medicinal chemistry and natural products. Its structure is characterized by a phenyl
substituent at the C-2 position of the indole ring and an acetic acid moiety attached to the
indole nitrogen (N-1). This substitution pattern makes it a subject of significant interest, as the
2-phenylindole core is recognized as a "privileged structure," capable of binding to multiple
biological receptors with high affinity.[1] This guide provides a comprehensive overview of its
chemical properties, synthesis, reactivity, and potential applications, offering field-proven
insights for its utilization in research and drug development.

Physicochemical and Structural Properties

(2-phenyl-1H-indol-1-yl)acetic acid is a crystalline solid at room temperature. The core indole
structure is planar, while the phenyl group at C-2 and the acetic acid group at N-1 are
positioned out of this plane. The carboxylic acid functional group imparts acidic properties and
provides a key handle for derivatization.

Diagram 1: Chemical Structure of (2-phenyl-1H-indol-1-yl)acetic acid
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Caption: Molecular structure of (2-phenyl-1H-indol-1-yl)acetic acid.

Table 1: Physicochemical Properties

Property Value Source(s)
CAS Number 62663-25-6

Molecular Formula C16H13NO2

Molecular Weight 251.28 g/mol

White to off-white
Appearance , _ [21[3]
powder/crystalline solid

Melting Point 172-174 °C

Soluble in organic solvents
Solubility such as ethanol, [2][3]
dichloromethane, and DMF.

Acidity (pKa) Estimated ~4-5 (typical for
cidi a
yiP carboxylic acids)

Synthesis and Manufacturing

The synthesis of (2-phenyl-1H-indol-1-yl)acetic acid is efficiently achieved through a two-step
process. The first step establishes the core 2-phenylindole scaffold, followed by N-alkylation to

introduce the acetic acid side chain. This approach provides high yields and allows for modular
derivatization.

Diagram 2: Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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